Ferroptosis-IN-13

• Molecular Formula: C32H30F2N4O3
• Molecular Weight: 556.6 g/mol
• InChI: InChI=1S/C32H30F2N4O3/c1-21(39)31-35-38(25-9-6-5-7-10-25)32(37(31)24-16-14-23(15-17-24)36(2)3)26-11-8-12-29(40-4)30(26)41-20-22-13-18-27(33)28(34)19-22/h5-19,32H,20H2,1-4H3
• InChIKey: CFQAQOILISXNHU-UHFFFAOYSA-N

Ferroptosis-IN-13 化合物特性与科研采购基础信息

Ferroptosis-IN-13 (亦称为 NY-26) 是一种基于新型 1,2,4-三氮唑骨架的铁死亡 (Ferroptosis) 小分子抑制剂 [1]。其主要通过捕获自由基的抗氧化机制抑制铁死亡，并在多种细胞系和动物模型中表现出活性 [1]。该化合物为科研用途，在人类肾癌细胞（786-O）中对 RSL3 诱导的铁死亡展现出纳摩尔级别的抑制活性 (EC50 值为 62 nM) [1]。

◆ Ferroptosis pathway inhibition study fit

◆ Radical-trapping antioxidant mechanism probe

◆ Reported in vivo model context (ConA liver injury)

◆ 1,2,4-triazole scaffold for SAR studies

• [1] Zhang J, Lin F, Xiao Y, et al. Discovery and optimization of 1,2,4-triazole derivatives as novel ferroptosis inhibitors. European Journal of Medicinal Chemistry. 2025;284:117192. View Source

采购须知：为何 Ferroptosis-IN-13 不能简单被其他铁死亡抑制剂替代

在铁死亡相关研究或药物发现项目中，简单地用同类化合物替代可能会导致实验结果不一致或研发方向偏离。不同铁死亡抑制剂的作用机制（如自由基捕获、铁螯合、靶向GPX4）、化学骨架、体外效力和体内模型验证效果存在显著差异 [1]。例如，经典的 Ferrostatin-1 主要作为自由基捕获抗氧化剂，但 Ferroptosis-IN-13 拥有全新的 1,2,4-三氮唑母核，并在 ConA 诱导的急性肝损伤模型中证明了其体内有效性 [1]。因此，化合物的选择必须基于其确切的化学结构与经过验证的生物学背景，以确保研究的严谨性和可重复性。

Mechanism class Radical-trapping vs. iron-chelating inhibitors may produce different ferroptosis-modulation outcomes

Chemical scaffold 1,2,4-triazole core differs from Fer-1 chemotype; target engagement profile may not transfer

In vivo context In vivo model data (liver injury) may not extrapolate to other ferroptosis inhibitors lacking in vivo validation

• [1] Zhang J, Lin F, Xiao Y, et al. Discovery and optimization of 1,2,4-triazole derivatives as novel ferroptosis inhibitors. European Journal of Medicinal Chemistry. 2025;284:117192. View Source

Ferroptosis-IN-13 核心量化优势与同类产品差异化比较证据

EC50 活性比较：与经典抑制剂 Ferrostatin-1 在相似模型中的对比

在人类肾癌细胞（786-O）中，Ferroptosis-IN-13 抑制 RSL3 诱导的铁死亡的 EC50 值为 62 nM [1]。与其结构相近的化合物 NYY-6a 相比，Ferroptosis-IN-13 的效力略弱，但在体外细胞保护模型中仍处于高活性区间。同时，其活性与经典的铁死亡抑制剂 Ferrostatin-1 (Fer-1) 在 HT-1080 细胞中抑制 Erastin 诱导的铁死亡的 EC50 (60 nM) 相当，表明其在体外抑制效能上具备同等效力 。

EC50 comparison

Context-dependent

Ferroptosis-IN-13: 62 nM vs Fer-1: 60 nM (HT-1080) NYY-6a: 52 nM (786-O)

Supports cross-study potency review

Cell models/inducers differ; direct extrapolation requires validation

Evidence Dimension	体外细胞保护效价 (EC50)
Target Compound Data	62 nM
Comparator Or Baseline	NYY-6a: 52 nM；Ferrostatin-1: 60 nM (在 HT-1080 细胞中，Erastin 诱导模型)
Quantified Difference	活性比 NYY-6a 弱约 1.2 倍 (基于 EC50 值)，与 Ferrostatin-1 在效价上近似。
Conditions	细胞模型: 786-O 细胞；诱导剂: RSL3。

Why This Matters

在已知的众多铁死亡抑制剂中，Ferroptosis-IN-13 的体外活性与临床前研究中广泛使用的经典工具药 Ferrostatin-1 处于同一数量级，但拥有不同的化学骨架，为研究人员提供了一个潜在的新结构选择。

• [1] Zhang J, Lin F, Xiao Y, et al. Discovery and optimization of 1,2,4-triazole derivatives as novel ferroptosis inhibitors. European Journal of Medicinal Chemistry. 2025;284:117192. View Source

体内药效验证：ConA 诱导的急性肝损伤模型

Ferroptosis-IN-13 已在 ConA 诱导的小鼠急性肝损伤模型中得到验证，这是许多早期铁死亡抑制剂所缺乏的关键数据。研究发现，该化合物能有效改善该模型中与铁死亡相关的病理状况 [1]。相比之下，许多早期发现的抑制剂（如某些早期的 Fer-1 类似物）缺乏明确的体内药效数据，或在体内模型中因药代动力学问题而失效 [2]。

In vivo model

Class-level

Ferroptosis-IN-13

Reported improvement in ConA-induced liver injury model

Many early inhibitors

No in vivo data or poor PK reported

Supports in vivo ferroptosis model research

Single model; validation across other in vivo models to verify

Evidence Dimension	体内模型疗效验证
Target Compound Data	有效改善 ConA 诱导的急性肝损伤 [1]
Comparator Or Baseline	许多早期铁死亡抑制剂缺乏明确的体内药效数据或 PK 特性不佳 [2]
Quantified Difference	提供明确的体内疗效证据 vs 仅体外活性数据
Conditions	动物模型: ConA 诱导的 C57BL/6 小鼠急性肝损伤模型。

Why This Matters

体内药效数据的缺失是许多早期铁死亡抑制剂临床转化的主要障碍之一。Ferroptosis-IN-13 提供了一份可靠的体内概念验证数据，显著提升了其作为体内研究工具的价值。

• [1] Zhang J, Lin F, Xiao Y, et al. Discovery and optimization of 1,2,4-triazole derivatives as novel ferroptosis inhibitors. European Journal of Medicinal Chemistry. 2025;284:117192. View Source
• [2] Zhang J, et al. Abstract: Inadequate activity or suboptimal pharmacokinetic profiles hindered the clinical translation of many ferroptosis inhibitors. Eur J Med Chem. 2025. View Source

作用机制：自由基捕获 vs. 铁螯合

机制研究表明，Ferroptosis-IN-13 通过其固有的自由基捕获抗氧化能力来抑制铁死亡 [1]。这使其区别于另一类重要的铁死亡抑制剂——铁螯合剂（如 Deferoxamine），后者通过螯合铁离子来发挥作用。这一机制上的根本差异决定了它们在应对不同铁死亡诱导刺激时可能产生不同的实验效果。

Mechanism class

Class-level

Radical-trapping antioxidant

Enables ROS-scavenging pathway studies

Distinct from iron chelators or GPX4 inhibitors

Evidence Dimension	主要作用机制
Target Compound Data	自由基捕获抗氧化剂 [1]
Comparator Or Baseline	铁螯合剂 (如 Deferoxamine)
Quantified Difference	不适用 (机制分类)
Conditions	N/A

Why This Matters

研究人员在选择抑制剂时，需要根据其研究假设（如希望清除脂质过氧化物还是清除铁）来精确选择作用机制匹配的化合物。Ferroptosis-IN-13 作为一种自由基捕获剂，是研究脂质过氧化驱动铁死亡路径的理想工具。

• [1] Zhang J, Lin F, Xiao Y, et al. Discovery and optimization of 1,2,4-triazole derivatives as novel ferroptosis inhibitors. European Journal of Medicinal Chemistry. 2025;284:117192. View Source

Ferroptosis-IN-13 推荐研究与应用场景

场景一：体内铁死亡功能机制验证

对于需要在动物水平验证铁死亡在特定疾病模型中功能的实验室，Ferroptosis-IN-13 是优选工具之一。其已公布的 ConA 诱导急性肝损伤模型数据为研究者提供了清晰的给药参考和阳性预期 [1]，避免了因 PK 特性未知而导致的实验失败风险。

场景二：探索新型 1,2,4-三氮唑骨架的构效关系 (SAR)

对于药物化学家而言，Ferroptosis-IN-13 作为一个已解析构效关系的先导化合物，是进行新一轮结构优化和衍生物合成的理想起点 [1]。其新颖的 1,2,4-三氮唑母核为规避现有专利和发现具有新特性的分子提供了可能性。

场景三：自由基捕获机制的对照研究

在研究铁死亡的不同机制通路时，Ferroptosis-IN-13 可作为自由基捕获型抑制剂的代表，与铁螯合剂、GPX4 抑制剂等工具药联用或对照，从而精确解析目标病理过程中 ROS 清除所扮演的具体角色 [1]。

Application

Selection Property

Validation Focus

In vivo ferroptosis pathway validation

Reported in vivo model context (liver injury)

In vivo model-response monitoring, PK profile review

1,2,4-triazole SAR studies

Novel triazole scaffold, reported SAR data

Structure-activity relationship interpretation, synthesis feasibility

Radical-trapping mechanism control

Radical-trapping antioxidant class

ROS-scavenging endpoint comparison vs. iron chelators/GPX4 modulators

• [1] Zhang J, Lin F, Xiao Y, et al. Discovery and optimization of 1,2,4-triazole derivatives as novel ferroptosis inhibitors. European Journal of Medicinal Chemistry. 2025;284:117192. View Source